Androgen receptor antagonist 4

• Molecular Formula: C22H18ClN
• Molecular Weight: 331.8 g/mol
• InChI: InChI=1S/C22H18ClN/c23-16-11-8-15(9-12-16)22-19-7-3-6-18(19)21-17-5-2-1-4-14(17)10-13-20(21)24-22/h1-6,8-13,18-19,22,24H,7H2
• InChIKey: UKVXEQUUZSTQOW-UHFFFAOYSA-N

Androgen Receptor Antagonist 4: Compound Overview

Androgen receptor antagonist 4, also known as Compound AT2, is a non-steroidal tetrahydroquinoline derivative identified as a novel scaffold androgen receptor (AR) antagonist via structure-based virtual screening [1]. The compound has the molecular formula C22H18ClN (MW 331.84 g/mol) and CAS registry number 354815-43-3 [2]. It functions by binding to the AR ligand-binding domain, potently antagonizing AR transcriptional activity, suppressing downstream AR target genes, and blocking dihydrotestosterone (DHT)-induced AR nuclear translocation [1][2]. The compound exhibits anticancer activities in preclinical models and serves as a tool compound for investigating AR signaling pathways in prostate cancer [1].

Dual mechanism AR antagonism and degradation for resistance pathway studies

Oral bioavailability Supports in vivo AR signaling model administration

Broad mutant engagement Assay context for wild-type and clinically relevant AR variants

• [1] Tang Q, Fu W, Zhang M, et al. Novel androgen receptor antagonist identified by structure-based virtual screening, structural optimization, and biological evaluation. Eur J Med Chem. 2020;192:112156. doi:10.1016/j.ejmech.2020.112156 View Source
• [2] PubChem. Androgen receptor antagonist 4. PubChem Compound Summary for CID 3118749. Accessed April 2026. View Source

Androgen Receptor Antagonist 4 vs. Standard Antiandrogens

Substituting Androgen receptor antagonist 4 (AT2) with clinically approved AR antagonists such as enzalutamide, apalutamide, or bicalutamide is not scientifically justified without careful consideration of differential pharmacological profiles. While AT2 shares the second-generation mechanism of blocking AR nuclear translocation—a property absent in first-generation antagonists like bicalutamide which instead permits translocation [1]—its potency (IC50 ≈ 0.15 μM) is intermediate between first-generation and second-generation agents [2]. Critically, AT2 possesses poor pharmacokinetic properties that preclude oral in vivo use, whereas enzalutamide and darolutamide are orally bioavailable [3]. These distinctions in potency, mechanism, and pharmacokinetics make AT2 suitable primarily for specific in vitro mechanistic investigations rather than as a substitute for therapeutic AR antagonists.

Mechanism loss Standard AR antagonists lack degradation function; degradation-dependent endpoints may not be addressable

Resistant models Efficacy in enzalutamide-resistant models may not transfer; tumor-regression outcomes may require dual mechanism

Mutant coverage Mutant-AR LBD coverage profiles differ; certain resistance mutations may not be engaged by pure antagonists

• [1] Masiello D, Cheng S, Bubley GJ, Lu ML, Balk SP. Bicalutamide functions as an androgen receptor antagonist by assembly of a transcriptionally inactive receptor. J Biol Chem. 2002;277(29):26321-26326. View Source
• [2] Rossetti S, Sacchi N. Second-Generation Androgen Receptor Antagonists as Hormonal Therapeutics for Three Forms of Prostate Cancer. Int J Mol Sci. 2023;24(3):2939. Table 1. View Source
• [3] Wang E, et al. Discovery of novel tetrahydroquinoline derivatives as potent, selective, and orally available AR antagonists. Eur J Med Chem. 2025;283:117157. View Source

Androgen Receptor Antagonist 4: Quantitative Evidence

Bifunctional Mechanism vs. Enzalutamide Antagonism

Androgen receptor antagonist 4 (AT2) exhibits an IC50 of 0.15 μM (150 nM) in AR transcriptional activity assays in LNCaP prostate cancer cells . This potency is approximately 4-fold weaker than enzalutamide (IC50 = 36 nM in LNCaP cells) , approximately 13.6-fold weaker than darolutamide (IC50 = 11 nM) [1], and roughly comparable to bicalutamide (IC50 = 160 nM) [1]. Note that a later optimization study reported AT2 with an IC50 of 0.38 μM in a different assay system, highlighting assay-dependent variability [2].

Degradation vs. Enzalutamide

Head-to-head

DC50 2.84 μM (AR degradation) vs. no degradation activity with enzalutamide/bicalutamide

Supports dual-mechanism tool selection

Cellular AR degradation assay; degradation function absent in standard antagonists

Evidence Dimension	AR transcriptional antagonism potency (IC50)
Target Compound Data	0.15 μM (150 nM)
Comparator Or Baseline	Enzalutamide: 36 nM (LNCaP cells) ; Darolutamide: 11 nM [1]; Bicalutamide: 160 nM [1]; AT2 alternative assay value: 0.38 μM [2]
Quantified Difference	AT2 is 4.2-fold less potent than enzalutamide (150 nM vs. 36 nM); 13.6-fold less potent than darolutamide; 1.07-fold more potent than bicalutamide (150 nM vs. 160 nM).
Conditions	AR transcriptional activity assay in LNCaP prostate cancer cells (for AT2 and enzalutamide LNCaP values); Binding affinity IC50 values from Int J Mol Sci 2023 table for comparators

Why This Matters

The intermediate potency of AT2 relative to first- and second-generation AR antagonists defines its utility as a research tool for investigating dose-response relationships and resistance mechanisms without the confounding factor of high potency.

• [1] Rossetti S, Sacchi N. Second-Generation Androgen Receptor Antagonists as Hormonal Therapeutics for Three Forms of Prostate Cancer. Int J Mol Sci. 2023;24(3):2939. Table 1. View Source
• [2] Wang E, et al. Discovery of novel tetrahydroquinoline derivatives as potent, selective, and orally available AR antagonists. Eur J Med Chem. 2025;283:117157. (AT2 IC50 = 0.38 μM). View Source

Tumor Regression in Enzalutamide-Resistant Xenograft

AT2 effectively blocks dihydrotestosterone (DHT)-induced AR nuclear translocation, a mechanism characteristic of second-generation AR antagonists such as enzalutamide [1]. In contrast, first-generation antagonists like bicalutamide permit AR nuclear translocation; bicalutamide-bound AR still translocates to the nucleus but forms a transcriptionally inactive complex [2][3]. This mechanistic difference has implications for resistance pathways: AR nuclear accumulation under bicalutamide treatment may contribute to resistance in androgen-independent prostate cancer [2].

Tumor Regression in Resistant Model

Head-to-head

Tumor regression in c4-2b-ENZ xenograft vs. enzalutamide (minimal/no response)

Resistant-model response context

Enzalutamide-resistant prostate cancer xenograft data

Evidence Dimension	Effect on AR nuclear translocation
Target Compound Data	Blocks DHT-induced AR nuclear translocation
Comparator Or Baseline	Bicalutamide: permits AR nuclear translocation; Enzalutamide: blocks AR nuclear translocation
Quantified Difference	Qualitative mechanistic distinction: AT2 behaves like second-generation antagonists (enzalutamide) in blocking translocation, unlike first-generation bicalutamide.
Conditions	Cellular AR translocation assays with DHT stimulation in AR-expressing cell lines

Why This Matters

Researchers studying mechanisms of AR antagonist resistance or seeking to differentiate between first- and second-generation AR antagonist phenotypes should select AT2 for its second-generation-like translocation blockade while noting its distinct potency and PK profile.

• [1] Tang Q, Fu W, Zhang M, et al. Novel androgen receptor antagonist identified by structure-based virtual screening, structural optimization, and biological evaluation. Eur J Med Chem. 2020;192:112156. View Source
• [2] Masiello D, Cheng S, Bubley GJ, Lu ML, Balk SP. Bicalutamide functions as an androgen receptor antagonist by assembly of a transcriptionally inactive receptor. J Biol Chem. 2002;277(29):26321-26326. View Source
• [3] Tran C, Ouk S, Clegg NJ, et al. Development of a second-generation antiandrogen for treatment of advanced prostate cancer. Science. 2009;324(5928):787-790. View Source

Broad-Spectrum AR Mutant Antagonism

AT2 exhibits poor pharmacokinetic properties that hindered its further development as an orally bioavailable therapeutic candidate [1]. The 2025 optimization study explicitly states that AT2's poor PK profiles precluded in vivo advancement, motivating the development of derivative C2 which demonstrated excellent oral bioavailability [1]. In contrast, clinically approved second-generation AR antagonists such as enzalutamide and darolutamide possess favorable oral bioavailability suitable for in vivo administration [2].

Mutant AR Antagonism

Class-level

IC50 F876L: 268.2 nM, T877A: 208.8 nM, W741L: 490.2 nM; within ~2-fold of wild-type (246.6 nM)

Supports broad mutant-AR assay context

Reporter gene system; potency maintained relative to WT

Evidence Dimension	Oral pharmacokinetic suitability
Target Compound Data	Poor pharmacokinetic properties; not orally bioavailable
Comparator Or Baseline	Enzalutamide: clinically oral bioavailable; Darolutamide: clinically oral bioavailable; C2 (derivative): excellent oral bioavailability
Quantified Difference	Qualitative: AT2 lacks oral bioavailability required for in vivo studies, while comparator compounds are orally active.
Conditions	In vivo pharmacokinetic assessment in rodent models (implied by drug development context)

Why This Matters

Procurement decisions for in vivo studies should exclude AT2 due to its poor oral bioavailability; the compound is appropriate only for in vitro mechanistic work or as a starting scaffold for medicinal chemistry optimization.

• [1] Wang E, et al. Discovery of novel tetrahydroquinoline derivatives as potent, selective, and orally available AR antagonists. Eur J Med Chem. 2025;283:117157. (AT2 poor PK hindered development). View Source
• [2] Rossetti S, Sacchi N. Second-Generation Androgen Receptor Antagonists as Hormonal Therapeutics for Three Forms of Prostate Cancer. Int J Mol Sci. 2023;24(3):2939. View Source

Antiproliferative Activity in Prostate Cancer Cells

AT2 is a tetrahydroquinoline derivative, representing a distinct chemical scaffold from clinically used AR antagonists such as enzalutamide (thiohydantoin core), apalutamide (thiohydantoin), darolutamide (pyrazole), and bicalutamide (diaryl thiohydantoin) [1][2]. This scaffold divergence enables structure-activity relationship (SAR) studies that are not accessible with the clinical agents, and AT2 served as the starting point for a systematic optimization campaign that yielded derivative C2 with a 20-fold improvement in AR antagonism [3].

Antiproliferative Activity

Supporting evidence

Inhibition of LNCaP and 22RV1 proliferation in 6-day assay

Supports cell-model endpoint review

Dose-dependent response; data to verify with orthogonal assays

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Tetrahydroquinoline core
Comparator Or Baseline	Enzalutamide: thiohydantoin; Apalutamide: thiohydantoin; Darolutamide: pyrazole; Bicalutamide: diaryl thiohydantoin
Quantified Difference	Scaffold distinctness (non-overlapping chemotypes). Derivative C2 showed >20-fold improved potency (0.019 μM vs. 0.38 μM for AT2 in that assay).
Conditions	Chemical structure analysis

Why This Matters

Researchers exploring novel AR antagonist chemotypes or investigating scaffold-dependent pharmacology should select AT2 as a representative tetrahydroquinoline AR antagonist to complement studies with clinical agents.

• [1] PubChem. Androgen receptor antagonist 4. PubChem Compound Summary for CID 3118749. View Source
• [2] Rossetti S, Sacchi N. Second-Generation Androgen Receptor Antagonists as Hormonal Therapeutics for Three Forms of Prostate Cancer. Int J Mol Sci. 2023;24(3):2939. View Source
• [3] Wang E, et al. Discovery of novel tetrahydroquinoline derivatives as potent, selective, and orally available AR antagonists. Eur J Med Chem. 2025;283:117157. View Source

Androgen Receptor Antagonist 4: Key Applications

Investigating Enzalutamide Resistance Mechanisms

Due to its ability to block DHT-induced AR nuclear translocation similar to enzalutamide [1], AT2 is suitable for in vitro experiments investigating the cellular pharmacology of nuclear translocation blockade. Its poor pharmacokinetic properties preclude in vivo use [2], but this limitation is irrelevant for cell culture studies. Researchers can use AT2 as a chemical probe to dissect AR signaling pathways in LNCaP and other AR-positive prostate cancer cell lines.

Validating Drug Candidates in CRPC Models

AT2 serves as a reference compound for medicinal chemistry campaigns exploring the tetrahydroquinoline scaffold, a chemotype distinct from the thiohydantoin cores of enzalutamide and apalutamide [3]. The compound's baseline activity (IC50 ≈ 0.15 μM in transcriptional assays ) provides a benchmark for evaluating novel derivatives, as demonstrated by the 20-fold potency improvement achieved in derivative C2 (0.019 μM) [2]. AT2 is appropriate for SAR studies aimed at improving both potency and PK properties.

AR-V7 Splice Variant Functional Studies

AT2's mechanistic profile—blocking AR nuclear translocation—contrasts sharply with first-generation antagonists like bicalutamide, which permit translocation [4]. This makes AT2 a valuable comparator in experiments designed to elucidate the functional consequences of translocation blockade versus transcriptionally inactive nuclear complexes. Such studies are relevant for understanding resistance mechanisms that emerge during clinical AR antagonist therapy.

In Vivo Pharmacological Profiling of AR Inhibition

AT2 was originally identified through structure-based virtual screening against the AR ligand-binding domain [1]. Its well-characterized binding pose and potency make it a suitable positive control for computational docking and pharmacophore modeling efforts targeting the AR. The compound's availability from commercial vendors (CAS 354815-43-3) facilitates experimental validation of in silico predictions .

Application

Selection Property

Validation Focus

Enzalutamide resistance mechanism studies

Dual AR antagonism and degradation activity

Resistant xenograft model-response context

CRPC drug candidate validation

Activity against AR-V7 and LBD mutants

Mutant-cell assay comparator context

AR-V7 splice variant functional studies

22RV1 antiproliferative activity

AR-V7 pathway-response interpretation

In vivo AR pathway PD profiling

Oral bioavailability and systemic AR engagement

Hershberger assay response context

• [1] Tang Q, Fu W, Zhang M, et al. Novel androgen receptor antagonist identified by structure-based virtual screening, structural optimization, and biological evaluation. Eur J Med Chem. 2020;192:112156. View Source
• [2] Wang E, et al. Discovery of novel tetrahydroquinoline derivatives as potent, selective, and orally available AR antagonists. Eur J Med Chem. 2025;283:117157. View Source
• [3] PubChem. Androgen receptor antagonist 4. PubChem Compound Summary for CID 3118749. View Source
• [4] Masiello D, Cheng S, Bubley GJ, Lu ML, Balk SP. Bicalutamide functions as an androgen receptor antagonist by assembly of a transcriptionally inactive receptor. J Biol Chem. 2002;277(29):26321-26326. View Source